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Welcome to the technical support center for researchers, scientists, and drug development
professionals. This guide is designed to provide expert insights and practical troubleshooting
for the unique challenges encountered when handling long-chain terminal alkenes (a-olefins) in
the laboratory. Long-chain alkenes (typically C12 and longer) are foundational materials in
pharmaceuticals, polymers, and fine chemicals, but their physical properties and reactivity
demand specialized handling. This document moves beyond standard protocols to explain the
causality behind common issues, ensuring your experiments are both successful and
reproducible.

Section 1: Core Challenges in Physical Handling &
Preparation

Long-chain alkenes often present as waxy solids or viscous oils at room temperature, which is
the root of many initial handling difficulties. Their nonpolar nature also dictates specific solvent
choices for reactions and purification.

FAQ 1.1: My long-chain alkene is a waxy solid at room
temperature. How can | accurately measure and transfer
it for a reaction?

Answer: This is a common issue for alkenes with 18 or more carbon atoms, which are typically
solids at room temperature[1][2]. Direct weighing on a balance is often messy and inaccurate
due to static effects and difficulty in complete transfer.
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Recommended "Melt & Transfer" Protocol:

e Gentle Heating: Place the sealed container of the alkene in a warm water bath (typically 40-
50°C) or on a gently heated stir plate. Do not use aggressive, localized heating (e.g., a heat
gun), as this can cause localized decomposition or isomerization. The goal is to achieve a
low-viscosity liquid state.

 Liquid Transfer: Once molten, use a pre-warmed glass syringe or pipette to draw up the
required volume or mass. For highly accurate additions, we recommend taring the reaction
flask, adding the molten alkene via syringe, and then re-weighing the flask to get the exact
mass added.

e Solvent Wash: After transferring the bulk of the material, draw up a small amount of the
reaction solvent into the warm syringe to rinse it, and add this rinse to the reaction flask. This
ensures a quantitative transfer.

Causality: The waxy nature is due to the cumulative effect of van der Waals forces along the
long hydrocarbon chains, allowing them to pack into a solid lattice[1]. By gently overcoming
these forces with minimal heat, you can handle the compound as a liquid without risking
thermal degradation.

FAQ 1.2: | am struggling to dissolve my C20+ alkene for
a reaction. What are the best solvent choices?

Answer: The solubility of alkenes is governed by the "like dissolves like" principle. As nonpolar
molecules, they are insoluble in polar solvents like water but readily dissolve in nonpolar
organic solvents[1][3][4]. For very long-chain alkenes, solubility can still be a challenge even in
common organic solvents, especially at lower temperatures.

Solvent Selection Guide:
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Solvent Class

Recommended Solvents

Suitability & Comments

Hydrocarbons

Hexane, Heptane, Toluene,

Methylcyclohexane

Excellent. These are the best
choice for general solubility.
Toluene offers a higher boiling
point for reactions requiring

heat.

Ethers

Diethyl Ether, Tetrahydrofuran
(THF), Dioxane

Good. Generally good
solvents, but ensure they are
peroxide-free, as peroxides
can initiate unwanted side

reactions.

Chlorinated

Dichloromethane (DCM),
Chloroform (CHCIs)

Good, but use with caution.
Excellent solvating power, but
can be reactive with certain
catalysts (e.g., some Lewis
acids). Ensure compatibility

with your reaction conditions.

Polar Aprotic

Acetonitrile (MeCN),
Dimethylformamide (DMF)

Poor. Generally unsuitable.
The significant polarity
difference prevents effective

solvation.

Expert Tip: For reactions that are sensitive to mass transfer limitations, such as

hydroformylation or certain metathesis reactions, ensuring complete dissolution is critical.[5] If

solubility is limited at room temperature, consider running the reaction at a slightly elevated

temperature (if thermally permissible) to maintain a homogeneous phase.

Section 2: Stability, Storage, and Unwanted

Isomerization

Perhaps the most insidious challenge with terminal alkenes is their propensity to undergo

unwanted side reactions during storage or the reaction itself. Understanding these pathways is

key to preventing them.
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FAQ 2.1: My NMR analysis shows signals for internal
alkenes, but | started with a pure a-olefin. What is
happening and how can | stop it?

Answer: You are observing alkene isomerization, also known as "chain-walking."[6] This is the
migration of the double bond from the terminal (a) position to more thermodynamically stable
internal (3, y, etc.) positions. This process is often catalyzed by trace impurities or reaction
conditions.

Common Causes & Prevention Strategies:

o Trace Metal Catalysts: The most common culprits are trace residues of transition metals like
Ruthenium, Rhodium, Molybdenum, or Iron from previous synthetic steps or scraped from
stainless steel spatulas.[6][7][8]

o Solution: Purify the starting alkene meticulously using silica gel chromatography or
distillation to remove metal contaminants. Use glass or PTFE equipment for all transfers.

» Acidic or Basic Conditions: Both acid and base can promote isomerization.[9]

o Solution: Ensure all glassware is clean and neutral. If your reaction generates acidic or
basic byproducts, consider using a buffer or running the reaction to a lower conversion to
minimize exposure time.

e Heat & Light: Thermal energy can provide the activation energy for isomerization, especially
if catalytic impurities are present. UV light can also promote radical pathways.

o Solution: Store a-olefins in a cool, dark place. When heating a reaction, use the minimum
temperature necessary for the desired transformation.

Below is a troubleshooting workflow for diagnosing and preventing isomerization.
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Isomerization Detected in Terminal Alkene Sample

Was the sample subjected to heat or light?

Store in cool, dark location.
Use minimal heat in reactions.

Was the alkene recently purified?

Purify via silica gel chromatography

e e es
or distillation to remove trace metals.

Are you using metal spatulas or stir bars?

Switch to glass or PTFE equipment
to avoid metal contamination.

Are reaction conditions acidic or basic?

Neutralize glassware.
Consider using a non-coordinating buffer.

Purity Maintained

Click to download full resolution via product page

Caption: Troubleshooting workflow for alkene isomerization.
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FAQ 2.2: How should | properly store long-chain
terminal alkenes to ensure their long-term stability?

Answer: Proper storage is crucial to prevent the three main degradation pathways:
iIsomerization, oxidation, and polymerization.

Trace Metals, Long-Chain Oxygen (Air),
Acid/Base, Heat Terminal Alkene Peroxides, Light

Isomerization Oxidation
(Internal Alkenes) (Epoxides, Aldehydes, Acids)

Radical Initiators,
Acid Catalysts

Polymerization
(Oligomers)

Click to download full resolution via product page

Caption: Common degradation pathways for terminal alkenes.

Optimal Storage Protocol:

o Purify First: Before long-term storage, ensure the alkene is pure. Isomers or oxidation
products can accelerate further degradation.

o Use an Inert Atmosphere: Oxygen is a key culprit in degradation, leading to oxidation at the
allylic position or cleavage of the double bond.[10] Displace the air in the storage container
with an inert gas like Argon or Nitrogen.

+ Choose the Right Container: Use an amber glass bottle to protect the sample from light.
Ensure the cap is tight-fitting, preferably with a PTFE liner to prevent leaching of plasticizers.

o Store Cold and Dark: Store the container in a refrigerator or freezer (-20°C is ideal). This
minimizes the thermal energy available for isomerization and slows down all degradation
pathways.
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o Consider Inhibitors: For bulk quantities or very long-term storage, consider adding a radical
inhibitor like Butylated hydroxytoluene (BHT) at a very low concentration (e.g., 100 ppm), but
only if it will not interfere with downstream applications.

Section 3: Navigating Reaction-Specific Hurdles

The unique properties of long-chain alkenes introduce specific challenges in common synthetic
transformations.

FAQ 3.1: My olefin metathesis reaction with 1-
octadecene is sluggish and gives poor selectivity.
What's going wrong?

Answer: Olefin metathesis with long-chain substrates is highly sensitive to both substrate purity
and reaction conditions.[11][12] The high viscosity and potential for catalyst deactivation are
primary concerns.

Troubleshooting Metathesis:

o Catalyst Choice & Loading: Second-generation Grubbs or Hoveyda-Grubbs catalysts are
generally robust, but their efficiency can be hampered by the sterically demanding long
chain. You may need to increase catalyst loading slightly (e.g., from 1 mol% to 2-5 mol%).

o Solubility and Concentration: The reaction must be homogeneous. Use a good solvent like
toluene and ensure the reaction is not overly concentrated, which can increase viscosity and
hinder catalyst turnover. Running the reaction at a slightly elevated temperature (e.g., 40-
60°C) can help.

e Purity is Paramount: Metathesis catalysts are notoriously sensitive to impurities.[11] Your
alkene must be free of water, oxygen, and any polar functional groups from previous steps.
Degas the solvent and substrate thoroughly with argon bubbling or freeze-pump-thaw cycles
before adding the catalyst.

o Selectivity Issues: In cross-metathesis, achieving high selectivity can be difficult due to
competing homodimerization.[13] If your goal is a cross-product, use a 2-3 fold excess of the
more volatile or less reactive alkene partner to favor the desired reaction pathway.

© 2025 BenchChem. All rights reserved. 7/15 Tech Support


https://colab.ws/articles/10.1016%2Fj.ccr.2025.216827
https://cent.uw.edu.pl/challenges-in-olefin-metathesis-past-present-and-future/
https://colab.ws/articles/10.1016%2Fj.ccr.2025.216827
https://www.organic-chemistry.org/namedreactions/cross-metathesis.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

FAQ 3.2: | am attempting a hydroformylation of 1-
dodecene, but the reaction is slow and gives poor
linear-to-branched selectivity. How can | optimize this?

Answer: Hydroformylation of long-chain alkenes is a classic example of a reaction plagued by
solubility challenges.[14] The nonpolar alkene has very low solubility in the polar solvents often
required to dissolve the organometallic catalyst (typically Rhodium-based).[5][15]

Strategies for Improvement:

» Biphasic vs. Homogeneous Systems: While industrial processes for short-chain alkenes use
biphasic aqueous systems, this is ineffective for long-chain alkenes due to poor solubility.[5]
A homogeneous system is required.

e Solvent System: Toluene is a common choice. Some specialized methods use solvent
systems like methanol or polyethylene glycol that can create a single phase under reaction
conditions but allow for phase separation upon cooling for catalyst recovery.[15][16]

e Ligand Choice: The ligand on the rhodium catalyst is critical for both activity and selectivity.
Diphosphite ligands like Biphephos are known for promoting high activity and linear
selectivity, but they are sensitive to oxidation and hydrolysis.[17][18] Rigorous exclusion of
air and moisture is essential.

o Pressure and Temperature: Typical conditions are 105-115 °C and 20 bar of syngas
(CO/H2).[5] Ensure your pressure vessel is rated for these conditions and that you have
efficient stirring to overcome mass transfer limitations.

Section 4: Purification and Characterization

Confirming the purity and identity of your long-chain terminal alkene is a critical final step.

FAQ 4.1: What are the key NMR signals that confirm |
have a clean, terminal alkene?

Answer: H and 3C NMR spectroscopy are the most powerful tools for characterizing alkenes.
[19][20] For a long-chain a-olefin like 1-dodecene, you should look for several characteristic
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signals.

Key NMR Chemical Shifts for Terminal Alkenes (in CDCls):
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. Typical Chemical Description &
Nucleus Signal Type . .
Shift (ppm) Interpretation

Two signals (doublet
of doublets or
multiplet) integrating
to 2H. These are the
1H NMR Vinylic CHz 490 -5.05 terminal =CH:
protons. Their
presence is the
primary indicator of an
a-olefin.[19]

A complex multiplet
1H NMR Vinylic CH 5.75-5.90 integrating to 1H. This
is the R-CH= proton.

A multiplet (often a
quartet or triplet of
doublets) integrating

1H NMR Allylic CH2 ~2.05 to 2H. This is the -
CHz2- group adjacent
to the double bond.
[19]

A large, broad singlet-
like signal

1H NMR Alkyl Chain 1.25-1.40 representing the bulk
of the -(CH2)n-

methylene groups.

A triplet integrating to

3H, representing the

1H NMR Terminal CHs ~0.88 )
terminal methyl group
of the chain.

13C NMR Vinylic CH:z 114 - 115 The sp?2 carbon of the

terminal =CHz group.

A very characteristic
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upfield signal for an
sp2 carbon.[21][22]

The sp?2 carbon of the
13C NMR Vinylic CH 139 - 140 internal R-CH= group.
[21][22]

Purity Check: The absence of signals in the 5.3-5.5 ppm region of the *H NMR spectrum is
critical, as this is where internal alkene protons typically resonate. The integration of the vinylic
region (4.9-5.9 ppm) should correspond correctly to the integration of the terminal methyl

group.

References

o Selective Isomerization of Terminal Alkenes to (Z2)-2-Alkenes Catalyzed by an Air-Stable
Molybdenum(0) Complex. Organometallics - ACS Publications. [Link]

e (Z2)-Selective Isomerization of Terminal Alkenes using an air-stable Mo(0) Complex. Temple
University. [Link]

o Selective Isomerization of Terminal Alkenes with Extremely Active Ruthenium Catalysts.
Chemistry — A European Journal. [Link]

e Enzymatic Epoxidation of Long-Chain Terminal Alkenes by Fungal Peroxygenases. MDPI.
[Link]

o Oxidative Cleavage of Long-Chain Terminal Alkenes to Carboxylic Acids. ACS Publications.
[Link]

o Oxidative Cleavage of Long-Chain Terminal Alkenes to Carboxylic Acids. ACS Publications.
[Link]

o Evidence for Ruthenium(ll) Peralkene Complexes as Catalytic Species during the
Isomerization of Terminal Alkenes in Solution. PMC - NIH. [Link]

o Catalyst for rapid and selective alkene isomerization. San Diego State University. [Link]

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/pdf/Application_Note_13C_NMR_Analysis_of_Long_Chain_Alkenes.pdf
https://people.chem.ucsb.edu/neuman/robert/orgchembyneuman.book/08%20AlkenesAlkynes/08Separates/08FullChaptOld.pdf
https://www.benchchem.com/pdf/Application_Note_13C_NMR_Analysis_of_Long_Chain_Alkenes.pdf
https://people.chem.ucsb.edu/neuman/robert/orgchembyneuman.book/08%20AlkenesAlkynes/08Separates/08FullChaptOld.pdf
https://pubs.acs.org/doi/10.1021/acs.organomet.7b00843
https://scholarshare.temple.edu/handle/20.500.12613/5765
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/chem.202200593
https://www.mdpi.com/2076-3921/11/3/522
https://pubs.acs.org/doi/10.1021/acs.oprd.8b00421
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.8b00421
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10317379/
https://research.sdsu.edu/research_affairs/tech_transfer/available_technologies/all/catalyst_alkene_isomerization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Oxidative Cleavage of Long-Chain Terminal Alkenes to Carboxylic Acids. ResearchGate.
[Link]

Oxidation of Long-Chain a-Olefins Using Environmentally-Friendly Oxidants. PMC - NIH.
[Link]

Hydroformylation of Alkenes: An Industrial View of the Status and Importance.
ResearchGate. [Link]

Towards continuous Rh-hydroformylation of long chain alkenes: handling methodology for
the long-term stability of Biphephos in a continuous reactor with an attached membrane
separation unit. RSC Publishing. [Link]

Physical Properties of Alkenes. OpenOChem Learn. [Link]
Physical and Chemical Properties of Alkenes. CK-12 Foundation. [Link]

Systematic Green Solvent Selection for the Hydroformylation of Long-Chain Alkenes. ACS
Sustainable Chemistry & Engineering. [Link]

Reactions of Alkenes. Pearson. [Link]

Organic Chemistry Alkenes. SlidePlayer. [Link]

INTRODUCTION | ORGANIC CHEMISTRY. gesci. [Link]

Challenges in olefin metathesis: past, present and future. CoLab. [Link]

Physical Properties of Alkenes:Melting & Boiling Point, Solubility. Testbook. [Link]

Homogeneous hydroformylation of long chain alkenes catalyzed by water soluble phosphine
rhodium complex in CH3OH and efficient catalyst cycling. RSC Publishing. [Link]

Hydroformylation of long chain alkenes. ResearchGate. [Link]
Alkene. Wikipedia. [Link]

One-Pot Synthesis of Terminal Alkynes from Alkenes. JACS Au. [Link]

© 2025 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.researchgate.net/publication/331206132_Oxidative_Cleavage_of_Long-Chain_Terminal_Alkenes_to_Carboxylic_Acids
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7587118/
https://www.researchgate.net/publication/348421884_Hydroformylation_of_Alkenes_An_Industrial_View_of_the_Status_and_Importance
https://pubs.rsc.org/en/content/articlelanding/2024/sc/d3sc06637e
https://openochem.github.io/topic-alkenes/physical-properties-of-alkenes.html
https://www.ck12.org/c/chemistry/physical-and-chemical-properties-of-alkenes/lesson/Physical-and-Chemical-Properties-of-Alkenes-CHEM/
https://pubs.acs.org/doi/10.1021/acssuschemeng.0c02931
https://www.pearson.com/content/dam/one-dot-com/one-dot-com/us/en/higher-ed/en/products-services/bruice-org-chem-8e-info/pdf/ch7.pdf
https://slideplayer.com/slide/13926665/
https://www.gesci.org/units/ict-in-education/introduction-organic-chemistry
https://colab.targoviste.ro/index.php/challenges-in-olefin-metathesis-past-present-and-future/
https://testbook.com/chemistry/physical-properties-of-alkenes
https://pubs.rsc.org/en/content/articlelanding/2012/cy/c2cy20245b
https://www.researchgate.net/figure/Hydroformylation-of-long-chain-alkenes_fig1_236166164
https://en.wikipedia.org/wiki/Alkene
https://pubs.acs.org/doi/10.1021/jacsau.2c00325
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Challenges in olefin metathesis: past, present and future. Centre of New Technologies. [Link]
One-Pot Synthesis of Terminal Alkynes from Alkenes. PMC - NIH. [Link]
Reactions of Alkenes. University of Calgary. [Link]

Reactions of Alkenes (Cambridge (CIE) AS Chemistry): Revision Note. Save My Exams.
[Link]

Enzymatic Epoxidation of Long-Chain Terminal Alkenes by Fungal Peroxygenases.
ResearchGate. [Link]

(PDF) Alkene Cross-Metathesis with 2,5-Dimethyl-2,4-Hexadiene Enables
Isobutylenyl/Prenyl Functionalizations and Rubber Valorization. ResearchGate. [Link]

8: Alkenes and Alkynes. LibreTexts. [Link]

(PDF) Towards continuous Rh-hydroformylation of long chain alkenes: Handling
methodology for the long-term stability of Biphephos in a continuous reactor with an attached
membrane separation unit. ResearchGate. [Link]

Taking Olefin Metathesis to the Limit: Stereocontrolled Synthesis of Trisubstituted Alkenes.
PubMed. [Link]

Cross Metathesis. Organic Chemistry Portal. [Link]

A) Assigned *H-NMR spectra of the various alkene-functionalized PCL... ResearchGate.
[Link]

Catalytic Enantioselective Functionalization of Unactivated Terminal Alkenes. PMC - NIH.
[Link]

Enzymatic Epoxidation of Long-Chain Terminal Alkenes by Fungal Peroxygenases. PubMed.
[Link]

Polarity Transduction Enables the Formal Electronically Mismatched Radical Addition to
Alkenes. Journal of the American Chemical Society. [Link]

© 2025 BenchChem. All rights reserved. 13/15 Tech Support


https://cent.uw.edu.pl/en/challenges-in-olefin-metathesis-past-present-and-future/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9383637/
https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch06/ch6-all.html
https://www.savemyexams.com/as/chemistry/cie/22/revision-notes/13-an-introduction-to-as-level-organic-chemistry/13-3-alkenes/13-3-2-reactions-of-alkenes/
https://www.researchgate.net/publication/359149479_Enzymatic_Epoxidation_of_Long-Chain_Terminal_Alkenes_by_Fungal_Peroxygenases
https://www.researchgate.net/publication/380277317_Alkene_Cross-Metathesis_with_25-Dimethyl-24-Hexadiene_Enables_IsobutylenylPrenyl_Functionalizations_and_Rubber_Valorization
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0(Soderberg)/08%3A_Structure_Determination_II_-_UV-Visible_and_Mass_Spectrometry/8.03%3A_13C-NMR_Spectroscopy
https://www.researchgate.net/publication/377484344_Towards_continuous_Rh-hydroformylation_of_long_chain_alkenes_Handling_methodology_for_the_long-term_stability_of_Biphephos_in_a_continuous_reactor_with_an_attached_membrane_separation_unit
https://pubmed.ncbi.nlm.nih.gov/37725451/
https://www.organic-chemistry.org/namedreactions/cross-metathesis.shtm
https://www.researchgate.net/figure/A-Assigned-1-H-NMR-spectra-of-the-various-alkene-functionalized-PCL-precursors-B-1-H_fig2_359328221
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5003417/
https://pubmed.ncbi.nlm.nih.gov/35326172/
https://pubs.acs.org/doi/10.1021/jacs.2c12518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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